Cas no 38705-10-1 (7-methyl-1,3,5-triazatricyclo[3.3.1.1~3,7~]decane)

• Product Name: 7-methyl-1,3,5-triazatricyclo[3.3.1.1~3,7~]decane
• CAS No: 38705-10-1
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 1491146
• PubChem ID: 142310
• Update Time: 2025-04-21

7-methyl-1,3,5-triazatricyclo[3.3.1.1~3,7~]decane Chemical and Physical Properties

Names and Identifiers

• 7-methyl-1,3,5-triazatricyclo[3.3.1.1~3,7~]decane
• 7-methyl-1,3,5-triaza-adamantane
• 1,3,5-Triazatricyclo[3.3.1.13,7]decane, 7-methyl-
• 38705-10-1
• DTXSID70191999
• SCHEMBL14583497
• 7-Methyl-1,3,5-triazaadamantane
• 1,3,5-Triazatricyclo(3.3.1.13,7)decane, 7-methyl-

• Inchi： 1S/C8H15N3/c1-8-2-9-5-10(3-8)7-11(4-8)6-9/h2-7H2,1H3
• InChI Key： VMLZAFNEMDCWNF-UHFFFAOYSA-N
• SMILES： N12CN3CN(C1)CC(C)(C3)C2

Computed Properties

• Exact Mass: 153.12675
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 9.7Ų

Experimental Properties

• PSA: 9.72